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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Diglyme-d14 (Bis(2-methoxyethyl-

d7) ether) as a Nuclear Magnetic Resonance (NMR) solvent. Its unique properties make it a

valuable tool for specific NMR applications, particularly for studies requiring high temperatures

or for monitoring certain chemical reactions in situ.

Core Properties of Diglyme-d14
Diglyme-d14 is the deuterated analogue of diethylene glycol dimethyl ether. Its physical and

chemical properties are crucial for its application as an NMR solvent.

Property Value

Chemical Formula C₆D₁₄O₃

Molecular Weight 148.26 g/mol [1]

Boiling Point 162 °C[2]

Melting Point -64 °C[2]

Density 0.937 g/mL at 25 °C[2]

Dielectric Constant ~7.30 (for non-deuterated diglyme)[3]

Viscosity (at 25°C) ~1.78 mPa·s (for non-deuterated diglyme)[4]
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NMR Spectral Data
The residual peaks of the solvent are a critical consideration in NMR spectroscopy.

Nucleus Chemical Shift (ppm) Multiplicity

¹H 3.22, 3.40, 3.49 quintet, br, br

¹³C 57.7, 70.0, 70.7 quintet, quintet, quintet

Note: "br" indicates a broad signal.

Advantages and Disadvantages of Diglyme-d14 as
an NMR Solvent
The suitability of an NMR solvent depends on the specific requirements of the experiment.

Diglyme-d14 offers a distinct set of advantages and disadvantages.
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Advantages

Disadvantages

High Boiling Point (162 °C)
Ideal for High-Temperature Studies

Wide Liquid Range (-64 to 162 °C)

Good Solvent for a Range of Compounds

Suitable for In-situ Reaction Monitoring

Chelating Agent for Cations

Relatively High Viscosity

Difficult to Remove from Sample

Potential for Peroxide Formation

Higher Cost than Common Solvents

Hygroscopic Nature

Is Diglyme-d14 a Good
NMR Solvent?

For high-temp needs

For routine analysis
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Caption: A logical diagram illustrating the primary advantages and disadvantages of using

Diglyme-d14 as an NMR solvent.

Experimental Protocols
General Sample Preparation
A standard protocol for preparing a sample for NMR analysis in Diglyme-d14 is as follows:

Start: Weigh Analyte

Dissolve analyte in Diglyme-d14 (typically 0.5-0.7 mL)

Vortex or sonicate to ensure complete dissolution

Filter the solution into a clean, dry NMR tube

Cap the NMR tube securely

Label the NMR tube clearly

End: Ready for NMR Analysis

Click to download full resolution via product page
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Caption: A standard workflow for preparing an NMR sample using Diglyme-d14 as the solvent.

Detailed Steps:

Weighing the Analyte: Accurately weigh 5-20 mg of the solid analyte directly into a clean, dry

vial. For liquid analytes, add 10-50 µL.

Adding the Solvent: Using a clean, dry pipette, add approximately 0.6 mL of Diglyme-d14 to

the vial.

Dissolution: Vortex the vial or place it in a sonicator bath until the analyte is fully dissolved.

Gentle warming may be necessary for some samples, but care should be taken to avoid

solvent evaporation.

Filtration: To remove any particulate matter that could affect spectral quality, filter the solution

through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR

tube.

Capping and Labeling: Securely cap the NMR tube to prevent contamination and solvent

evaporation. Label the tube with the sample identification.

Variable Temperature (VT) NMR Spectroscopy
Diglyme-d14's high boiling point makes it an excellent solvent for variable temperature NMR

studies, allowing for the investigation of dynamic processes at elevated temperatures.

Protocol:

Sample Preparation: Prepare the NMR sample as described in the general protocol. Ensure

the NMR tube is of high quality (e.g., borosilicate glass) to withstand temperature changes.

Do not use sealed NMR tubes for high-temperature experiments to avoid pressure buildup.

Instrument Setup:

Insert the sample into the NMR spectrometer.

Lock and shim the sample at room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b569441?utm_src=pdf-body
https://www.benchchem.com/product/b569441?utm_src=pdf-body
https://www.benchchem.com/product/b569441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the spectrometer software, initiate the variable temperature control module.

Temperature Ramping:

Increase the temperature in increments of 10-20°C.

Allow the sample to equilibrate at each new temperature for at least 5-10 minutes before

acquiring data. This ensures thermal homogeneity within the sample.

Monitor the lock signal and re-shim as necessary, as temperature changes can affect the

magnetic field homogeneity.

Data Acquisition: Acquire NMR spectra at each desired temperature.

Cooling Down: After the experiment, gradually decrease the temperature in increments back

to room temperature to avoid thermal shock to the probe and the sample tube.

Safety Note: Always be aware of the boiling point of your solvent and operate well below it.

Ensure your sample is thermally stable at the target temperatures.

In-situ Reaction Monitoring
Diglyme-d14 is particularly useful for monitoring reactions that are conducted at elevated

temperatures or involve organometallic reagents that are soluble and stable in ether-based

solvents. A prime example is the Grignard reaction.

Generalized Protocol for Monitoring a Grignard Reaction:

Reactant Preparation: In a glovebox or under an inert atmosphere, prepare a solution of the

substrate in Diglyme-d14 in an NMR tube.

Initiation of Reaction: Carefully add the Grignard reagent to the NMR tube. The tube should

be sealed with a septum or a screw-cap with a septum to maintain an inert atmosphere.

NMR Setup:

Quickly transfer the NMR tube to the spectrometer.
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Lock and shim the instrument on the Diglyme-d14 signal.

Set up a series of 1D ¹H NMR experiments to be acquired automatically over the desired

reaction time. The time between acquisitions will depend on the expected reaction rate.

Data Acquisition and Analysis:

Start the automated acquisition.

Process the resulting spectra to monitor the disappearance of starting material signals and

the appearance of product signals.

Integration of key peaks can provide kinetic data for the reaction.

Chemical Compatibility and Safety
Compatibility: Diglyme is generally compatible with a wide range of organic compounds. As

an ether, it is relatively inert but can react with strong oxidizing agents.[5] It is an excellent

solvent for organometallic reagents due to its ability to solvate cations.[2]

Safety:

Diglyme is a flammable liquid and vapor. Keep away from heat, sparks, and open flames.

[5]

It may form explosive peroxides upon prolonged exposure to air and light. It is advisable to

test for peroxides before use, especially before distillation.[5]

Diglyme is a reproductive toxin and may cause harm to the unborn child and impair fertility.

[5] Handle with appropriate personal protective equipment (gloves, safety glasses, lab

coat) in a well-ventilated area or fume hood.

Conclusion
Diglyme-d14 is a specialized NMR solvent that offers significant advantages for specific

applications. Its high boiling point and wide liquid range make it an excellent choice for variable

temperature NMR studies, allowing researchers to probe dynamic molecular processes at

elevated temperatures. Furthermore, its chemical inertness and ability to dissolve a variety of
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organic and organometallic compounds make it a suitable medium for in-situ reaction

monitoring.

However, its relatively high viscosity, difficulty of removal, potential for peroxide formation, and

higher cost compared to common NMR solvents like chloroform-d or DMSO-d6 mean that it is

not a first-choice solvent for routine NMR analysis. For the right application, where its unique

properties are essential, Diglyme-d14 is an invaluable tool for the modern chemistry and drug

development laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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